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Compound of Interest

Compound Name: Linoleoyl phenylalanine

Cat. No.: B593687 Get Quote

Introduction

Linoleoyl phenylalanine, commercially known as Undecylenoyl Phenylalanine (e.g.,

Sepiwhite™ MSH), is a lipoamino acid derived from phenylalanine, an essential amino acid

involved in melanogenesis. It is recognized as a potent skin lightening and brightening agent

suitable for various skin types and ethnicities. Its unique mechanism of action, which involves

antagonizing the α-melanocyte-stimulating hormone (α-MSH), distinguishes it from many

traditional skin lightening agents that primarily inhibit the tyrosinase enzyme directly. These

application notes provide researchers, scientists, and drug development professionals with a

comprehensive overview of its mechanism, efficacy data, and detailed protocols for in vitro

evaluation.

Mechanism of Action

The primary mechanism by which Linoleoyl phenylalanine exerts its skin lightening effect is

through the antagonism of the α-melanocyte-stimulating hormone (α-MSH) receptor, known as

the Melanocortin 1 Receptor (MC1R).

Competitive Binding: In the melanogenesis cascade, α-MSH, a hormone produced in

response to stimuli like UV radiation, binds to the MC1R on the surface of melanocytes. This

binding event initiates a downstream signaling pathway. Linoleoyl phenylalanine acts as a

competitive antagonist, blocking α-MSH from binding to the MC1R.
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Inhibition of cAMP Pathway: The activation of MC1R by α-MSH typically leads to an increase

in intracellular cyclic adenosine monophosphate (cAMP) levels. By preventing α-MSH

binding, Linoleoyl phenylalanine inhibits this rise in cAMP.

Downregulation of MITF: The cAMP pathway activates Protein Kinase A (PKA), which in turn

phosphorylates the CREB transcription factor. Activated CREB upregulates the expression of

the Microphthalmia-associated Transcription Factor (MITF). MITF is the master regulator of

melanogenic gene expression. By halting the initial signal, Linoleoyl phenylalanine
prevents the upregulation of MITF.

Reduced Tyrosinase Expression: MITF directly promotes the transcription of key

melanogenic enzymes, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and

dopachrome tautomerase (DCT). With reduced MITF levels, the synthesis of these enzymes

is suppressed. Tyrosinase is the rate-limiting enzyme in melanin production.

By intervening at the very beginning of the hormonal signaling cascade, Linoleoyl
phenylalanine effectively reduces the production of melanin, leading to a visible skin lightening

effect.
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Caption: Melanogenesis signaling pathway and the inhibitory action of Linoleoyl
phenylalanine.

Efficacy Data
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Quantitative data from clinical studies demonstrates the efficacy of Linoleoyl phenylalanine in

reducing hyperpigmentation.

Table 1: Clinical Efficacy of 2% Undecylenoyl Phenylalanine for Melasma *A 12-week, double-

blind, vehicle-controlled study involving 40
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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